Cas no 2227693-27-6 (methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate)

• Product Name: methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate
• CAS No: 2227693-27-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6062765
• PubChem ID: 165647791
• Update Time: 2025-10-28

methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate
• methyl 5-[(1S)-3-amino-1-hydroxypropyl]furan-2-carboxylate
• EN300-1739474
• 2227693-27-6

• Inchi： 1S/C9H13NO4/c1-13-9(12)8-3-2-7(14-8)6(11)4-5-10/h2-3,6,11H,4-5,10H2,1H3/t6-/m0/s1
• InChI Key： RJTMTFGZDVFZFB-LURJTMIESA-N
• SMILES： O1C(C(=O)OC)=CC=C1[C@H](CCN)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate

Methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate (CAS No. 2227693-27-6): A Comprehensive Overview

Methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate (CAS No. 2227693-27-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique stereochemistry and functional groups, holds promise for various applications, particularly in the synthesis of novel therapeutic agents and biochemical probes.

The molecular structure of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate features a furan ring substituted with a carboxylate ester group at the 2-position and an (1S)-configured amino alcohol side chain at the 3-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of both hydroxyl and amino functional groups allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemical purity of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate is particularly noteworthy, as enantiomerically pure compounds often exhibit improved pharmacological profiles compared to their racemic counterparts. This has led to extensive research into efficient synthetic routes that ensure high enantiomeric excess and yield.

One of the most compelling aspects of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate is its potential as a building block for drug discovery. The compound's structural features are reminiscent of natural products and bioactive molecules, suggesting its utility in the design of new therapeutic agents. For instance, its furan ring can serve as a scaffold for mimicking heterocyclic motifs found in many pharmacologically relevant compounds. Additionally, the amino alcohol side chain provides opportunities for further functionalization, allowing researchers to incorporate additional pharmacophores or modify existing ones.

Recent studies have highlighted the role of furan derivatives in medicinal chemistry. Furan-based compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate presents several challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. Techniques such as chiral auxiliaries, transition metal catalysis, and biocatalysis have been employed to achieve these objectives. These methods not only improve yield but also enhance scalability, which is crucial for industrial applications.

The potential applications of methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate extend beyond pharmaceuticals. In biochemical research, this compound can serve as a probe to study enzyme mechanisms and interactions. Its unique structure allows researchers to investigate how specific functional groups influence binding affinity and catalytic activity. Such studies can provide insights into the development of new drugs and therapeutic strategies.

In conclusion, methyl 5-(1S)-3-amino-1-hydroxypropylfuran-2-carboxylate (CAS No. 2227693-27-6) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and functional groups make it an invaluable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is likely to play an increasingly important role in the discovery and development of next-generation drugs.